Cas no 106982-96-1 (b-D-Allopyranoside,4-(hydroxymethyl)phenyl)

• Product Name: b-D-Allopyranoside,4-(hydroxymethyl)phenyl
• CAS No: 106982-96-1
• MF: C₁₃H₁₈O₇
• MW: 286.277824878693
• CID: 204172
• Update Time: 2024-03-01

b-D-Allopyranoside,4-(hydroxymethyl)phenyl Chemical and Physical Properties

Names and Identifiers

• b-D-Allopyranoside,4-(hydroxymethyl)phenyl
• Helicidol
• β-D-Allopyranoside, 4-(hydroxymethyl)phenyl

• Inchi： 1S/C13H18O7/c14-5-7-1-3-8(4-2-7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-4,9-18H,5-6H2/t9-,10-,11-,12-,13-/m1/s1
• InChI Key： PUQSUZTXKPLAPR-SYLRKERUSA-N
• SMILES： O(C1=CC=C(CO)C=C1)[C@@H]1O[C@H](CO)[C@@H](O)[C@@H](O)[C@H]1O

Computed Properties

• Exact Mass: 448.15804

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• Boiling Point: 563.2±50.0 °C(Predicted)
• PSA: 198.76
• pka: 12.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds